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Compound of Interest

Compound Name: CVN293

Cat. No.: B15136992

Disclaimer: CVN293 is an investigational compound. This guide is based on best practices for
handling potent, non-hazardous small molecule compounds in a research setting, as a specific
Safety Data Sheet (SDS) is not publicly available. A thorough risk assessment should be
conducted by the user before handling this compound.

CVN293 is an investigational, highly selective oral inhibitor of the potassium two-pore domain
channel subfamily K member 13 (KCNKZ13). It is being developed for the treatment of
neurodegenerative disorders by targeting neuroinflammation. As a potent bioactive molecule,
appropriate safety precautions are necessary during handling to minimize exposure risk to
researchers and laboratory personnel.

Personal Protective Equipment (PPE)

The recommended personal protective equipment for handling CVN293 in a laboratory setting
is summarized below. This is based on the assumption that the compound is a solid (powder)
at room temperature and has an unknown toxicological profile.
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Specifications and
PPE Category Item )
Recommendations

Should be worn at all times
) when handling the compound
Eye Protection Safety Goggles ]
to protect against splashes or

airborne particles.

Double gloving is

recommended, especially
Hand Protection Nitrile Gloves when handling the pure

compound. Change gloves

immediately if contaminated.

] A dedicated lab coat should be
Body Protection Laboratory Coat ]
worn over personal clothing.

Recommended when handling
the powder outside of a
) ) ) certified chemical fume hood
Respiratory Protection N95 Respirator or better ) ) i
or biological safety cabinet to
prevent inhalation of airborne

particles.

Experimental Protocol: Weighing and Solubilizing
CVN293

This protocol outlines the steps for safely weighing and preparing a stock solution of CVN293.

Materials:

CVN293 powder

Analytical balance

Weighing paper or boat

Spatula
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Appropriate solvent (e.g., DMSO)

Vortex mixer

Calibrated pipettes

Conical tubes or vials

Procedure:
e Preparation:

o Ensure the analytical balance is clean, calibrated, and located within a chemical fume
hood or a ventilated balance enclosure.

o Don all required PPE as specified in the table above.
» Weighing:
o Place a clean weighing paper or boat on the analytical balance and tare.

o Carefully transfer the desired amount of CVN293 powder onto the weighing paper using a
clean spatula.

o Record the exact weight of the compound.
e Solubilization:
o Transfer the weighed CVN293 powder into an appropriate conical tube or vial.

o Using a calibrated pipette, add the calculated volume of the desired solvent (e.g., DMSO)
to achieve the target stock solution concentration.

o Securely cap the tube or vial.

o Vortex the solution until the compound is completely dissolved. Gentle warming may be
required for some compounds, but this should be tested for CVN293's stability.

e Storage:
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o Clearly label the stock solution with the compound name, concentration, solvent, date of
preparation, and your initials.

o Store the stock solution at the recommended temperature (typically -20°C or -80°C) to
maintain stability.

Operational and Disposal Plans
Handling and Storage:

e CVN293 should be handled in a well-ventilated area, preferably within a certified chemical
fume hood, especially when working with the solid form to avoid dust generation.

» Store the compound in a tightly sealed container in a cool, dry, and dark place as
recommended by the supplier.

e Access to the compound should be restricted to authorized personnel.
Spill Management:

 In case of a small spill of the powder, gently cover it with a damp paper towel to avoid raising
dust.

» Wipe the area with a suitable cleaning agent (e.g., 70% ethanol), working from the outside of
the spill inwards.

» For liquid spills, absorb with an inert material (e.qg., spill pillows or vermiculite).

« All contaminated materials should be collected in a sealed bag and disposed of as chemical
waste.

Disposal:

o All waste materials contaminated with CVN293, including empty containers, used gloves,
weighing paper, and pipette tips, must be disposed of as hazardous chemical waste.

» Follow your institution's and local regulations for chemical waste disposal.[1][2]
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e Do not dispose of CVN293 down the drain or in the regular trash.[1]

Workflow and Safety Diagram

The following diagram illustrates the key steps and safety considerations for handling CVN293

in a laboratory setting.
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CVN293 Handling Workflow
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Caption: Workflow for safe handling of CVN293.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
CVNZ293]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136992#personal-protective-equipment-for-
handling-cvn293]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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